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Compound of Interest

Compound Name: Methyl 2-acetoxybenzoate

Cat. No.: B1217854 Get Quote

For laboratory professionals engaged in pharmaceutical research and development, ensuring a

safe and efficient workflow is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Methyl 2-acetoxybenzoate, an anti-inflammatory

aspirin prodrug.[1][2] By adhering to these procedural steps, researchers can minimize risks

and maintain a secure laboratory environment.

Essential Safety Information at a Glance
A clear understanding of the substance's properties is the foundation of safe handling. The

following table summarizes key quantitative data for Methyl 2-acetoxybenzoate.

Property Value Source

CAS Number 580-02-9 [1][3]

Molecular Formula C10H10O4 [3]

Molecular Weight 194.18 g/mol [3]

Appearance
Colorless to pale yellow liquid

or colorless flake crystals
[3]

Flash Point 121.4°C [1]

Solubility

Limited in water; Soluble in

organic solvents like ethanol

and ether

[3]
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Operational Plan: From Receipt to Disposal
A systematic approach to handling Methyl 2-acetoxybenzoate is crucial for laboratory safety.

The following workflow outlines the necessary steps from receiving the chemical to its final

disposal.
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Workflow for Safe Handling of Methyl 2-acetoxybenzoate
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Dispose of Waste in
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Safe handling workflow for Methyl 2-acetoxybenzoate.
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Step-by-Step Handling Procedures
1. Pre-Handling Preparations:

Review the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for

Methyl 2-acetoxybenzoate to understand its hazards, including potential skin and eye

irritation.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE to minimize exposure.

[5][6] This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn.[6]

Eye Protection: Safety goggles or a face shield are mandatory to prevent eye contact.[4]

[7]

Lab Coat: A lab coat or gown should be worn to protect skin and clothing.[7]

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a fume

hood, to avoid inhalation of any vapors.[8][9]

2. Handling and Experimental Use:

Dispensing: When transferring the chemical, avoid creating splashes or aerosols. Use

appropriate tools for transfer.

Heating: If heating is required, be aware that esters can have high vapor pressure and may

be flammable.[7] Use a water bath for gentle heating and avoid direct flames.[7][10]

Spill Management: In the event of a spill, immediately alert others in the vicinity. For small

spills, absorb the material with an inert absorbent and place it in a sealed container for

disposal.[8] For larger spills, evacuate the area and follow your institution's emergency

procedures.

3. Post-Handling Procedures:

Decontamination: Clean the work area and any equipment used with an appropriate solvent

and then wash with soap and water.
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Hand Washing: Always wash your hands thoroughly with soap and water after handling the

chemical, even if gloves were worn.[5][8]

Disposal Plan
Proper disposal of Methyl 2-acetoxybenzoate and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Chemical Waste: Unused or waste Methyl 2-acetoxybenzoate should be collected in a

designated, labeled, and sealed waste container. Do not mix with other waste streams

unless compatibility is confirmed.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and disposable labware, should also be disposed of as chemical

waste.

2. Disposal Method:

Licensed Waste Disposal: All waste containing Methyl 2-acetoxybenzoate must be

disposed of through a licensed hazardous waste disposal company.[11] Follow all local,

state, and federal regulations for chemical waste disposal.[11]

Container Disposal: Empty containers should be rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. Once decontaminated, the container can be disposed

of according to institutional guidelines. Never reuse empty chemical containers.[8]

By implementing these detailed operational and disposal plans, research professionals can

confidently and safely handle Methyl 2-acetoxybenzoate, fostering a culture of safety and

responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

